Cas no 1909309-63-2 (3-(oxolan-3-yl)propane-1-sulfonyl chloride)

• Product Name: 3-(oxolan-3-yl)propane-1-sulfonyl chloride
• CAS No: 1909309-63-2
• MDL: MFCD29906979
• CID: 4628627
• PubChem ID: 122163366
• Update Time: 2025-05-24

3-(oxolan-3-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-3-yl)propane-1-sulfonyl chloride

• MDL： MFCD29906979

Additional information on 3-(oxolan-3-yl)propane-1-sulfonyl chloride

Professional Introduction to 3-(oxolan-3-yl)propane-1-sulfonyl chloride (CAS No: 1909309-63-2)

3-(oxolan-3-yl)propane-1-sulfonyl chloride, with the CAS number 1909309-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its sulfonyl chloride functional group attached to a propane backbone modified with an oxolan ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The oxolan ring, a five-membered heterocyclic ether, introduces both flexibility and reactivity into the molecular structure, making it particularly useful in drug design and development.

The utility of 3-(oxolan-3-yl)propane-1-sulfonyl chloride stems from its ability to participate in a wide range of chemical transformations. The sulfonyl chloride moiety is a well-known electrophile that readily reacts with nucleophiles, including amines and alcohols, to form sulfonamides and sulfonic acids, respectively. These reactions are fundamental in the synthesis of many pharmaceuticals and agrochemicals. The presence of the oxolan ring further enhances the compound's versatility by allowing for modifications at multiple positions, enabling the creation of structurally diverse derivatives.

In recent years, there has been a growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and antiviral properties, making them crucial in the treatment of various diseases. The compound 3-(oxolan-3-yl)propane-1-sulfonyl chloride serves as an excellent starting material for synthesizing sulfonamides with tailored biological activities. Researchers have leveraged this compound to develop new therapeutic agents targeting infectious diseases and chronic conditions.

One of the most compelling applications of 3-(oxolan-3-yl)propane-1-sulfonyl chloride is in the field of medicinal chemistry. The ability to introduce the oxolan ring into drug candidates can lead to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Additionally, the sulfonyl chloride group provides a convenient handle for further functionalization, allowing chemists to modify the molecule in precise ways to optimize its biological activity. This has led to several innovative drug candidates entering clinical trials.

The synthesis of 3-(oxolan-3-yl)propane-1-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the process begins with the preparation of the oxolan ring precursor followed by its sulfonylation using chlorosulfonic acid or other sulfonation agents. The resulting sulfonyl chloride is then purified through recrystallization or column chromatography to meet pharmaceutical-grade standards. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The compound's role in drug discovery has been further highlighted by recent studies demonstrating its utility in developing targeted therapies. For instance, researchers have utilized 3-(oxolan-3-yl)propane-1-sulfonyl chloride to synthesize sulfonamides that exhibit potent inhibitory effects against specific enzymes involved in cancer progression. These studies underscore the importance of this intermediate in creating innovative therapeutic strategies for complex diseases.

In addition to its pharmaceutical applications, 3-(oxolan-3-yl)propane-1-sulfonyl chloride has found use in materials science and industrial chemistry. Its unique structural features make it a valuable building block for designing novel polymers and specialty chemicals. The ability to incorporate functional groups such as sulfonyl chlorides into polymer backbones can lead to materials with enhanced mechanical strength and chemical resistance.

The future prospects for 3-(oxolan-3-yl)propane-1-sulfonyl chloride are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions continues to grow, so does the demand for versatile intermediates like this one. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with improved properties.

In conclusion, 3-(oxolan-3-yl)propane-1-sulfonyl chloride (CAS No: 1909309-63-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structure and reactivity make it an indispensable tool for chemists and researchers striving to develop innovative solutions for global challenges. As research progresses, we can anticipate even more exciting applications emerging from this remarkable molecule.